Cas no 1185294-73-8 (2-(pyridin-3-yl)ethanimidamide dihydrochloride)

• Product Name: 2-(pyridin-3-yl)ethanimidamide dihydrochloride
• CAS No: 1185294-73-8
• MF: C₇H₁₁Cl₂N₃
• MW: 208.088339090347
• MDL: MFCD11983597
• CID: 4576158
• PubChem ID: 46736937
• Update Time: 2025-10-29

2-(pyridin-3-yl)ethanimidamide dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(3-pyridinyl)ethanimidamide dihydrochloride
• 2-(pyridin-3-yl)ethanimidamide dihydrochloride

• MDL： MFCD11983597
• Inchi： 1S/C7H9N3.2ClH/c8-7(9)4-6-2-1-3-10-5-6;;/h1-3,5H,4H2,(H3,8,9);2*1H
• InChI Key： SFJVWKVJUXUMMC-UHFFFAOYSA-N
• SMILES： C(N)(=N)CC1=CC=CN=C1.[H]Cl.[H]Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2

Experimental Properties

• Color/Form: NA

2-(pyridin-3-yl)ethanimidamide dihydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 2-(pyridin-3-yl)ethanimidamide dihydrochloride

2-(Pyridin-3-yl)ethanimidamide Dihydrochloride (CAS 1185294-73-8): A Comprehensive Overview

2-(Pyridin-3-yl)ethanimidamide dihydrochloride (CAS 1185294-73-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its pyridine and ethanimidamide functional groups, serves as a versatile intermediate in the synthesis of various bioactive molecules. Its dihydrochloride salt form enhances solubility, making it particularly useful in aqueous-based applications.

The molecular structure of 2-(pyridin-3-yl)ethanimidamide dihydrochloride features a pyridin-3-yl moiety attached to an ethanimidamide backbone, which is protonated to form the dihydrochloride salt. This structural configuration imparts unique chemical properties, such as improved stability and reactivity, which are critical for its applications in medicinal chemistry. Researchers often utilize this compound in the development of enzyme inhibitors, receptor modulators, and other pharmacologically active agents.

One of the key reasons for the growing interest in CAS 1185294-73-8 is its role in addressing contemporary challenges in drug discovery. With the rise of personalized medicine and targeted therapies, compounds like 2-(pyridin-3-yl)ethanimidamide dihydrochloride are increasingly valuable for their ability to interact with specific biological targets. For instance, its pyridine ring is known to participate in hydrogen bonding and π-π stacking interactions, which are essential for binding to proteins and nucleic acids.

In addition to its pharmaceutical applications, 2-(pyridin-3-yl)ethanimidamide dihydrochloride is also explored in material science and catalysis. Its ability to act as a ligand or a building block for more complex structures makes it a candidate for developing novel materials with tailored properties. Recent studies have highlighted its potential in creating metal-organic frameworks (MOFs) and other advanced materials with applications in sensing and storage.

The synthesis of CAS 1185294-73-8 typically involves the reaction of 3-pyridineacetonitrile with hydroxylamine, followed by hydrochloric acid treatment to yield the dihydrochloride salt. This process is optimized for high purity and yield, ensuring the compound meets the stringent requirements of research and industrial applications. Quality control measures, such as HPLC and NMR spectroscopy, are routinely employed to verify the compound's identity and purity.

From a market perspective, the demand for 2-(pyridin-3-yl)ethanimidamide dihydrochloride is driven by its utility in high-throughput screening and combinatorial chemistry. Pharmaceutical companies and academic institutions are the primary consumers, leveraging its properties to accelerate drug development pipelines. The compound's compatibility with automated synthesis platforms further enhances its appeal in modern laboratories.

Safety and handling of 2-(pyridin-3-yl)ethanimidamide dihydrochloride are straightforward, as it is not classified as a hazardous material under standard regulations. However, standard laboratory precautions, such as the use of gloves and eye protection, are recommended to ensure safe handling. Proper storage in a cool, dry place away from incompatible substances ensures long-term stability.

Looking ahead, the applications of CAS 1185294-73-8 are expected to expand as researchers uncover new roles for this compound in bioconjugation and proteomics. Its adaptability and functional group diversity position it as a valuable tool in the ever-evolving landscape of chemical biology. For those seeking reliable suppliers, it is essential to partner with manufacturers who adhere to GMP standards and provide comprehensive analytical data.

In summary, 2-(pyridin-3-yl)ethanimidamide dihydrochloride (CAS 1185294-73-8) is a multifaceted compound with broad applications in pharmaceuticals, materials science, and beyond. Its unique chemical properties and versatility make it a cornerstone in modern research, addressing critical needs in drug discovery and advanced material development. As scientific advancements continue, this compound is poised to play an even more significant role in shaping the future of chemistry and biology.